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Compound of Interest

Compound Name: 7H-Purin-8-ol

Cat. No.: B083664

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for 7H-Purin-8-ol, also known as hypoxanthine, including operational and disposal
plans.

Immediate Safety and Handling Precautions:

When working with 7H-Purin-8-ol, it is crucial to use appropriate personal protective equipment
(PPE).[1] While generally considered to have low toxicity, it can cause skin and eye irritation
and may be harmful if swallowed.[1][2] Always handle the compound in a well-ventilated area
to prevent the inhalation of dust particles.[1] In the event of a fire, use normal firefighting
precautions and wear self-contained breathing apparatus.[3]

Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Safety goggles or glasses with Protects against dust particles

Eye and Face Protection ] )
side shields. and splashes.

Prevents skin contact and

Hand Protection Protective gloves (e.g., nitrile). S
irritation.[2]

Protects clothing and skin from

Body Protection Laboratory coat. o
contamination.[1]

Use in a well-ventilated area. A o ) ]
_ _ _ _ Minimizes inhalation of the
Respiratory Protection respirator may be necessary if
] compound.[2]
dust is generated.

Procedural Guidance for Handling

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the work area is clean and uncluttered.[4] Confirm that
an eyewash station and safety shower are readily accessible.[5]

Weighing:

o Perform in a well-ventilated area or under a fume hood to minimize dust exposure.[4]
o Use a clean, dedicated spatula and weighing vessel.

Dissolving:

o 7H-Purin-8-ol is soluble in organic solvents like DMSO, ethanol, and dimethyl formamide.

[6]

o lItis sparingly soluble in agqueous buffers. To improve solubility in aqueous solutions, first
dissolve it in DMSO and then dilute with the buffer.[6]

o When dissolving, add the solvent to the solid slowly to avoid splashing.

Storage:
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o Store in a dry, cool, and well-ventilated place.[5]
o Keep the container tightly closed.[5]
o Incompatible with strong oxidizing agents.[5]

Disposal Plan

The disposal of 7H-Purin-8-ol should be managed as non-hazardous chemical waste, in
accordance with institutional and local guidelines.[1][3] Always consult your institution's
Environmental Health and Safety (EHS) department for specific procedures.[1]

Step-by-Step Disposal Protocol:
e Solid Waste:

o Containerization: Place solid waste into a clearly labeled, sealed container.[1] The label
should include the chemical name, quantity, and date.[1]

o Segregation: Designate the container for "non-hazardous chemical waste" and do not mix
with hazardous waste streams.[1]

¢ Liquid Waste (Solutions):

o Small Quantities: For very dilute aqueous solutions, some institutions may permit drain
disposal with copious amounts of water.[1] However, always verify this with your EHS
department first.

o Prohibited Materials: Do not dispose of solutions containing prohibited substances, such
as halogenated hydrocarbons or heavy metals, down the drain.[1]

o Containerization: For larger volumes or solutions containing other chemicals, collect in a
labeled waste container for institutional pickup.

e Contaminated Materials:

o Handle contaminated packages and materials in the same way as the substance itself.[3]
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o Completely emptied packages can often be recycled.[3]

Experimental Workflow for Handling 7H-Purin-8-ol

Preparation

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Handling

Weigh Solid Compound

Dissolve in Appropriate Solvent

Perform Experiment

Disposal

Segregate Waste

Package Solid Waste Containerize Liquid Waste

Dispose via EHS
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Caption: Workflow for the safe handling and disposal of 7H-Purin-8-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7h-purin-8-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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